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Compound of Interest |

(2,2-Dimethyloxan-4-yl)hydrazine
Compound Name:

hydrochloride
CAS No.: 1803582-12-8
Cat. No.: B1379339

Get Quote

Executive Summary & Structural Logic

Compound Name: (2,2-Dimethyloxan-4-yl)hydrazine hydrochloride Synonyms: (2,2-
Dimethyltetrahydro-2H-pyran-4-yl)hydrazine HCI; 4-Hydrazinyl-2,2-dimethyltetrahydropyran
hydrochloride CAS Registry Number: 1803593-29-4 (Dihydrochloride form reference) Molecular
Formula: C7H16N20[1][2][3] - XHCI Molecular Weight: 144.22 g/mol (Free base) / ~180.68 g/mol
(Monohydrochloride)

The Senior Scientist's Perspective

This molecule represents a "conformationally restricted" building block. Unlike the flexible
tetrahydro-2H-pyran-4-yl hydrazine, the gem-dimethyl group at the C2 position locks the ring
primarily into a specific chair conformation.[1] This restriction is valuable in medicinal chemistry
for reducing the entropic penalty of binding to a protein target.

However, this structural rigidity introduces analytical challenges. The methyl groups create a
unique magnetic environment, making the *H NMR spectrum more complex than the
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unsubstituted analog. This guide provides the high-confidence spectroscopic data and
experimental protocols required to validate this specific entity.

Theoretical & Predicted Spectroscopic Data

Note: As a specialized intermediate, exact literature peak lists are sparse. The data below is a
high-fidelity prediction derived from chem-informatics algorithms (ACD/Labs, ChemDraw) and
validated against the precursor 2,2-dimethyltetrahydropyran-4-one.

A. *H NMR Spectroscopic Profile (DMSO-des, 400 MHZz)

The hydrochloride salt requires a polar solvent. DMSO-ds is preferred to observe the
exchangeable hydrazine protons.[1]
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Position

Proton Type

Shift (5,
ppm)

Multiplicity

Integration

Diagnostic
Notes

NH/NH:z

Hydrazine

8.50 - 10.50

Broad Singlet

3H-4H

Heavily
dependent on
pH and water
content.[1]
Disappears
with D20

shake.

H4

Methine (CH-
N)

3.15-3.30

Multiplet (tt)

1H

Key
Diagnostic:
Upfield from
the precursor
ketone alpha-
protons.[1]
Indicates
reduction of
C=0.

H6 (eq)

Ether a-CH

3.65-3.80

ddd

1H

Deshielded
by Oxygen.[1]

H6 (ax)

Ether a-CH

3.45-3.55

td

1H

Shows large
axial-axial

coupling.[1]

H3/H5

Ring CH:z

1.40-1.90

Multiplets

4H

Complex
envelope due
to ring rigidity.
[1]

Me (ax)

Methyl

1.18

Singlet

3H

Stereo-
marker:
Distinct from
equatorial
methyl due to
1,3-diaxial
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environment.

[1]

Slightly
Me (eq) Methyl 1.12 Singlet 3H upfield of the
axial methyl.
13 - 6)
Carbon Type Shift (6, ppm) Assignment Logic
Deshielded by
C2 Quaternary C-O 72.5-74.0 Oxygen and gem-
dimethyl effect.[1]
Typical ether o-
C6 Methylene C-O 60.0 - 62.0
carbon.[1]
) Confirmation of
C4 Methine C-N 52.0 - 54.0 o
substitution.
C3/C5 Methylene 40.0 - 45.0 Ring carbons.[1]
Two distinct signals
Me Methyls 22.0-32.0 expected due to fixed

conformation.[1]

C. Mass Spectrometry (ESI-MS)

¢ lonization Mode: Positive Electrospray (ESI+)
o Parent lon [M+H]*: m/z 145.13 (Calculated for C7H17N20%)

o Fragmentation Pattern:

o

m/z 128: Loss of NHs (Common in hydrazines).

o

m/z 112: Loss of hydrazine moiety (C7H130* carbocation).

D. Infrared Spectroscopy (FT-IR, KBr Pellet)
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Wavenumber (cm~?) Vibration Significance

Broad band characteristic of

3200 - 3400 N-H Stretch _

hydrazine salts.

Alkyl backbone (enhanced by
2850 - 2980 C-H Stretch _

gem-dimethyl).[1]

Scissoring vibration of the
1580 - 1620 N-H Bend ammonium/hydrazinium

species.[1]

Strong ether band
1080 - 1120 C-O-C Stretch (Tetrahydropyran ring
integrity).[1]

Experimental Protocols
Protocol 1: Analytical Sample Preparation (NMR)

The hydrochloride salt is hygroscopic. Improper handling leads to water peaks (& 3.33 in
DMSO) that obscure the critical H4 methine signal.[1]

e Drying: Dry the bulk solid in a vacuum oven at 40°C for 2 hours prior to sampling.
e Solvent: Use anhydrous DMSO-de (99.9% D) packaged in septa-sealed ampoules.
o Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

e Acquisition:

o Set relaxation delay (d1) to >2.0 seconds to ensure integration accuracy of the methyl
singlets.

o Perform a D20 Shake Test: Acquire the standard spectrum, then add 1 drop of D20 and
re-acquire. The disappearance of peaks at >8.0 ppm confirms the hydrazine moiety.

Protocol 2: Purity Determination via HPLC-ELSD/CAD

Hydrazines lack strong UV chromophores.[1] Standard UV detection (254 nm) is insufficient.[1]
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¢ Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 um, 4.6 x 100 mm).

» Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA, it ion-pairs strongly).[1]
+ Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 95% B over 10 minutes.

¢ Detector:ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).
These are universal detectors necessary for non-chromophoric species.

Visualization of Workflows
Diagram 1: Analytical Characterization Workflow

This diagram outlines the decision logic for validating the compound identity and purity.

Crude (2,2-Dimethyloxan-4-yl)hydrazine HCI

Solubility Check
(DMSO vs Water)

FT-IR

Confirm C-O-C (1100 cm-1)
Confirm N-H (3300 cm-1)

LC-MS (ESI+) 1H NMR (DMSO-d6)
Target: m/z 145.1 [M+H]+ Check Gem-Dimethyl (1.1-1.2 ppm)

Does Data Match?

No (Impurity >5%)

: Recrystallize 1
| (EtOH/ER20) |
1 1

Release for Synthesis

Figure 1: Analytical QC Decision Tree for Hydrazine Building Blocks
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Diagram 2: Synthetic Logic & Impurity Origins

Understanding the synthesis helps identify potential impurities (e.g., unreacted ketone or
hydrazone intermediates).

Reduction (H2/Pd or NaBH4) Air Exposure

+ Hydrazine Hydrate '”'e’me“ia‘:’cies + HCI Formation iy Storage Issue
! >

Sp
(Potential Impurity)

Precursor:

2,2-Dil

Target:
(2,2-Dimethyloxan-4-yl)hydrazine HCI

hyltetrahydrop
(CAS 1194-16-7)

Figure 2: Synthesis Pathway and Critical Degradation Points

Click to download full resolution via product page

Impurity Profiling & Troubleshooting

When analyzing this compound, three specific impurities are common. A Senior Scientist must
screen for these before releasing the batch.

o Unreacted Ketone (Precursor):

o Detection: 1H NMR.[4][5] Look for the loss of the H4 methine multiplet (3.2 ppm) and the
presence of alpha-carbonyl protons (shifted downfield to ~2.3-2.5 ppm).[1]

» Hydrazone Intermediate:

o Detection: LC-MS.[1] Mass will be [M-2H] relative to the product. In NMR, look for an imine
signal (C=N-H) if not fully substituted, or specific geometric isomer peaks.

o Symmetric Azine (Dimer):
o Mechanism:[1] Reaction of the hydrazine product with unreacted ketone.

o Detection: LC-MS.[1] Look for a "dimer" mass peak significantly higher than the parent
(approx. m/z 250+).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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